Cas no 313684-12-7 (2(3H)-Oxazolone,4-(4-ethoxyphenyl)-5-methyl-)

• Product Name: 2(3H)-Oxazolone,4-(4-ethoxyphenyl)-5-methyl-
• CAS No: 313684-12-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 301021
• PubChem ID: 3270812
• Update Time: 2025-04-19

2(3H)-Oxazolone,4-(4-ethoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolone,4-(4-ethoxyphenyl)-5-methyl-(9CI)
• 2(3H)-Oxazolone,4-(4-ethoxyphenyl)-5-methyl-
• 313684-12-7
• 4-(4-ethoxyphenyl)-5-methyloxazol-2(3H)-one

• Inchi： 1S/C12H13NO3/c1-3-15-10-6-4-9(5-7-10)11-8(2)16-12(14)13-11/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： FOTMRKFLBNZKEB-UHFFFAOYSA-N
• SMILES： O1C(NC(=C1C)C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56